Cas no 857979-28-3 ((2-Methyl-3-thienyl)methanol)

• Product Name: (2-Methyl-3-thienyl)methanol
• CAS No: 857979-28-3
• MF: C₆H₈OS
• MW: 128.192120552063
• MDL: MFCD26387939
• CID: 2149856
• PubChem ID: 20375551
• Update Time: 2025-10-17

(2-Methyl-3-thienyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-methylthiophen-3-yl)methanol
• (2-methyl-3-thienyl)methanol
• 3-Thiophenemethanol, 2-methyl-
• RLNQWCWFDMCNKC-UHFFFAOYSA-N
• (2-methyl-thiophen-3-yl)-methanol
• (2-Methyl-3-thienyl)methanol

• MDL： MFCD26387939
• Inchi： 1S/C6H8OS/c1-5-6(4-7)2-3-8-5/h2-3,7H,4H2,1H3
• InChI Key： RLNQWCWFDMCNKC-UHFFFAOYSA-N
• SMILES： S1C=CC(CO)=C1C

Computed Properties

• Exact Mass: 128.02958605g/mol
• Monoisotopic Mass: 128.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2-Methyl-3-thienyl)methanol

Research Briefing on (2-Methyl-3-thienyl)methanol (CAS: 857979-28-3) in Chemical Biology and Pharmaceutical Applications

(2-Methyl-3-thienyl)methanol (CAS: 857979-28-3) is a thiophene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The unique structural features of (2-Methyl-3-thienyl)methanol, such as its heterocyclic thiophene ring and hydroxymethyl functional group, make it a valuable building block for drug design and optimization.

One of the most notable advancements involving (2-Methyl-3-thienyl)methanol is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, recent research has demonstrated its incorporation into compounds designed to modulate the activity of kinases, which are critical regulators of cellular signaling pathways. These inhibitors have shown promising results in preclinical studies, exhibiting high selectivity and potency against their intended targets. Additionally, (2-Methyl-3-thienyl)methanol has been utilized in the development of prodrugs, where its hydroxyl group can be functionalized to improve the pharmacokinetic properties of therapeutic agents.

In the context of neurological disorders, (2-Methyl-3-thienyl)methanol has been investigated as a precursor for the synthesis of ligands targeting neurotransmitter receptors. Recent studies have highlighted its potential in the design of allosteric modulators for GABA receptors, which play a crucial role in the regulation of neuronal excitability. These modulators have shown efficacy in animal models of epilepsy and anxiety, suggesting their potential as novel therapeutics. Furthermore, the compound's ability to cross the blood-brain barrier enhances its suitability for central nervous system (CNS)-targeted drug development.

Another area of interest is the application of (2-Methyl-3-thienyl)methanol in antimicrobial research. The thiophene moiety of this compound has been leveraged to design analogs with enhanced antibacterial and antifungal activities. Recent findings indicate that derivatives of (2-Methyl-3-thienyl)methanol exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These results underscore the potential of this compound in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, (2-Methyl-3-thienyl)methanol has been employed in various catalytic and asymmetric transformations. Recent advancements in organocatalysis and transition-metal-catalyzed reactions have enabled the efficient functionalization of this compound, leading to the creation of diverse molecular scaffolds. These methodologies not only enhance the accessibility of (2-Methyl-3-thienyl)methanol-derived compounds but also contribute to the broader field of synthetic organic chemistry.

In conclusion, (2-Methyl-3-thienyl)methanol (CAS: 857979-28-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, neurological therapeutics, antimicrobial development, and synthetic chemistry. Ongoing studies continue to uncover new opportunities for this molecule, reinforcing its importance in the advancement of biomedical science. Future research directions may include further optimization of its derivatives for clinical translation and exploration of its potential in emerging therapeutic areas.